1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine

• IUPAC Name: 1-(2-chlorophenyl)-4-[(4-methoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C18H21ClN2O/c1-22-16-8-6-15(7-9-16)14-20-10-12-21(13-11-20)18-5-3-2-4-17(18)19/h2-9H,10-14H2,1H3
• InChI Key: GPSMKXAAVXUMST-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3Cl
• Molecular Formula: C18H21ClN2O
• Molecular Weight: 316.8 g/mol

Description

1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine, also known as mCPP, is a psychoactive compound that belongs to the class of piperazine derivatives. It is commonly used in scientific research to study the effects of serotonin on the central nervous system.

Mechanism of Action

MCPP acts on the serotonin receptors in the central nervous system. It has been shown to act as an agonist at the 5-HT1A, 5-HT1B, and 5-HT2C receptors and as an antagonist at the 5-HT2A receptor. The exact mechanism of action of 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine is not fully understood, but it is believed to modulate the release and reuptake of serotonin in the brain.
Biochemical and Physiological Effects:
1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine in the brain, which can lead to increased arousal and anxiety. It has also been shown to decrease the activity of the prefrontal cortex, which can lead to impaired cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine in lab experiments is its ability to selectively activate or block specific serotonin receptors. This allows researchers to study the specific role of each receptor in various physiological and pathological processes. However, one limitation of using 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine is its potential to produce inconsistent results due to its complex mechanism of action and the variability in the response of different individuals.

Future Directions

There are several future directions for the use of 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine in scientific research. One area of interest is the role of 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine in the treatment of anxiety and depression. Another area of interest is the use of 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine as a tool to study the role of serotonin in the development and progression of various neurological disorders. Additionally, there is a need for further research to better understand the mechanism of action of 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine and its potential therapeutic applications.
Conclusion:
In conclusion, 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine, or 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine, is a psychoactive compound commonly used in scientific research to study the effects of serotonin on the central nervous system. Its specific mechanism of action and biochemical and physiological effects make it a valuable tool for studying the role of serotonin in various physiological and pathological processes. While there are limitations to using 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine in lab experiments, its potential therapeutic applications and future directions for research make it an important compound to study.

Synthesis Methods

The synthesis of 1-(2-chlorophenyl)-4-(4-methoxybenzyl)piperazine involves the reaction of 1-(2-chlorophenyl)piperazine with 4-methoxybenzyl chloride in the presence of a base. The resulting compound is then purified using column chromatography. The purity of the final product is determined using thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

MCPP is commonly used in scientific research to study the effects of serotonin on the central nervous system. It is used as a serotonin receptor agonist and antagonist to investigate the role of serotonin in various physiological and pathological processes. It has been used in studies related to anxiety, depression, and schizophrenia.